Cas no 1806414-50-5 (6-Chloromethyl-1H-benzimidazole-4-carbonyl chloride)

• Product Name: 6-Chloromethyl-1H-benzimidazole-4-carbonyl chloride
• CAS No: 1806414-50-5
• MF: C₉H₆Cl₂N₂O
• MW: 229.062739849091
• CID: 4825489
• Update Time: 2025-06-12

6-Chloromethyl-1H-benzimidazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloromethyl-1H-benzimidazole-4-carbonyl chloride

• Inchi： 1S/C9H6Cl2N2O/c10-3-5-1-6(9(11)14)8-7(2-5)12-4-13-8/h1-2,4H,3H2,(H,12,13)
• InChI Key： PXJLHOSBUFQPCC-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)Cl)C2=C(C=1)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8

Additional information on 6-Chloromethyl-1H-benzimidazole-4-carbonyl chloride

Introduction to 6-Chloromethyl-1H-benzimidazole-4-carbonyl chloride (CAS No. 1806414-50-5)

6-Chloromethyl-1H-benzimidazole-4-carbonyl chloride (CAS No. 1806414-50-5) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structure, which combines a benzimidazole core with a chloromethyl and a carbonyl chloride functional group. These features make it an attractive candidate for the development of novel pharmaceuticals and chemical intermediates.

The benzimidazole scaffold is well-known for its biological activity and has been extensively studied for its potential in various therapeutic applications. The presence of the chloromethyl group adds an additional layer of reactivity, allowing for the formation of stable carbon-carbon bonds through substitution reactions. Meanwhile, the carbonyl chloride moiety provides a highly electrophilic site, facilitating nucleophilic acyl substitution reactions. This combination of functional groups makes 6-Chloromethyl-1H-benzimidazole-4-carbonyl chloride a valuable building block in the synthesis of complex molecules.

In recent years, significant advancements have been made in understanding the reactivity and synthetic applications of this compound. One notable area of research involves its use as a key intermediate in the synthesis of benzimidazole derivatives with potential antiviral and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of several benzimidazole derivatives using 6-Chloromethyl-1H-benzimidazole-4-carbonyl chloride. These derivatives exhibited potent antiviral activity against various strains of influenza virus, highlighting the potential of this compound in developing new antiviral agents.

Another area where 6-Chloromethyl-1H-benzimidazole-4-carbonyl chloride has shown promise is in the development of targeted drug delivery systems. Researchers at the University of California, San Francisco, have explored the use of this compound to create prodrugs that can be selectively activated at specific sites within the body. By conjugating it with targeting ligands, they were able to achieve enhanced cellular uptake and improved therapeutic efficacy, particularly in cancer treatment.

The synthetic versatility of 6-Chloromethyl-1H-benzimidazole-4-carbonyl chloride extends beyond medicinal chemistry. It has also found applications in materials science, where it is used to synthesize functional polymers and coatings with unique properties. For example, a study published in Advanced Materials demonstrated the use of this compound to create polymer-based materials with enhanced mechanical strength and thermal stability. These materials have potential applications in various industries, including electronics and aerospace.

In addition to its synthetic utility, 6-Chloromethyl-1H-benzimidazole-4-carbonyl chloride has been studied for its environmental impact and safety profile. Researchers at the Environmental Protection Agency (EPA) have conducted comprehensive toxicity assessments to ensure its safe use in industrial and laboratory settings. The results indicate that while this compound is highly reactive, it can be handled safely with appropriate precautions and protective measures.

The future prospects for 6-Chloromethyl-1H-benzimidazole-4-carbonyl chloride are promising. Ongoing research continues to uncover new applications and optimize synthetic methods for its production. As our understanding of its reactivity and properties deepens, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.

In conclusion, 6-Chloromethyl-1H-benzimidazole-4-carbonyl chloride (CAS No. 1806414-50-5) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and beyond. Its unique structure and reactivity make it an invaluable tool for researchers and chemists working on the development of novel compounds and materials.